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Compound of Interest

Compound Name: Diethyl iminodiacetate

Cat. No.: B1360065

For laboratory professionals engaged in pioneering research and development, the safe
handling of chemical reagents is paramount. This guide provides essential, immediate safety
and logistical information for the use of Diethyl iminodiacetate, ensuring the protection of
researchers and the integrity of experimental outcomes.

Chemical Identifier:
e Name: Diethyl iminodiacetate
e CAS Number: 6290-05-7

Hazard Summary: Diethyl iminodiacetate is classified as a hazardous chemical that can
cause significant irritation.[1][2][3] It is crucial to adhere to the following safety protocols to
mitigate risks.

 Skin Irritation: Causes skin irritation.[1][2][3][4]
» Eye Irritation: Causes serious eye irritation.[1][2][3][4]

o Respiratory Irritation: May cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to personal protection is essential when handling Diethyl
iminodiacetate. The following table summarizes the required and recommended PPE.
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Protection Type Specification Standard/Regulation  Notes
Chemical safety
goggles or safety )
o Ensure a snug fit to
glasses with side- OSHA 29 CFR

Eye/Face Protection

shields. A face shield
should be used where
there is a potential for
splashing.[5][6]

1910.133 or European
Standard EN166

prevent any gaps
where splashes could

enter.

Hand Protection

Chemically resistant,

impervious gloves.

Consult glove
manufacturer's
compatibility charts for
Diethyl

iminodiacetate.

Disposable gloves are
often preferred to
avoid issues with
decontamination.[5]
Regularly inspect
gloves for any signs of
degradation or
puncture before and
during use. A
schedule for regular
glove replacement

should be established.

[7]

Skin and Body

Lab coat, long-
sleeved clothing, and
closed-toe shoes. For

larger quantities or

All skin should be

Protection increased risk of N/A cov'ered {0 prevent
splashing, consider accidental contact.
chemical-resistant
aprons or coveralls.

Respiratory Protection ~ Generally not required  OSHA 29 CFR A cartridge change-
in well-ventilated 1910.134 out schedule must be
areas.[2] For large- part of the respiratory
scale operations, protection program.[5]
emergencies, or in [6]
areas with insufficient
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ventilation, use a
NIOSH/MSHA or
European Standard
EN 136 approved
respirator with an
organic vapor
cartridge and a
particulate filter (e.g.,
type ABEK
(EN14387)).[6]

Operational Plan for Safe Handling

Adherence to a strict operational workflow is critical for minimizing exposure and ensuring a
safe laboratory environment.

1. Preparation and Engineering Controls:
» Work in a well-ventilated area, preferably within a chemical fume hood.[2]

e Ensure that safety showers and eyewash stations are readily accessible and have been
recently tested.[1]

» Verify that all necessary PPE is available, in good condition, and correctly sized for the user.
2. Handling Procedure:

o Before handling, wash hands thoroughly.

» Don the appropriate PPE as outlined in the table above.

o Carefully open the container, avoiding any splashes or aerosol generation.

o Dispense the required amount of Diethyl iminodiacetate slowly and carefully.

» Avoid direct contact with skin, eyes, and clothing.[4]

e Do not breathe in any mist, vapors, or spray.[1]
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3. Post-Handling:

the chemical.

First Aid Measures:

Keep the container tightly closed when not in use.[4]

Thoroughly wash hands and any exposed skin with soap and water after handling.[1][4]

Clean the work area, decontaminating any surfaces that may have come into contact with

Remove PPE carefully to avoid cross-contamination.

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen. If not breathing, give
artificial respiration. Seek immediate medical
attention.[1][2]

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes while
removing all contaminated clothing and shoes.

Seek medical attention if irritation persists.[2][8]

Eye Contact

Immediately rinse eyes with plenty of water for
at least 15 minutes, including under the eyelids.
Remove contact lenses if present and easy to
do. Continue rinsing. Seek immediate medical
attention.[2][4]

Ingestion

Do not induce vomiting. Clean mouth with water
and drink plenty of water afterwards. Seek

medical attention.[1][2]

Disposal Plan

Proper disposal of Diethyl iminodiacetate and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

© 2025 BenchChem. All rights reserved.

4/8 Tech Support


https://www.tcichemicals.com/CA/en/sds/I0326_US_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC407320050&countryCode=US&language=en
https://www.tcichemicals.com/CA/en/sds/I0326_US_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC407320050&countryCode=US&language=en
https://www.fishersci.it/store/msds?partNumber=10647371&productDescription=Glass%20bottle;%20100g&countryCode=IT&language=en
https://www.fishersci.it/store/msds?partNumber=10647371&productDescription=Glass%20bottle;%20100g&countryCode=IT&language=en
https://solutions.covestro.com/api/uwsi/download?productNumber=50018771&country=US&language=EN&realSubstanceNumber=112000088158
https://www.fishersci.it/store/msds?partNumber=10647371&productDescription=Glass%20bottle;%20100g&countryCode=IT&language=en
https://www.tcichemicals.com/CA/en/sds/I0326_US_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC407320050&countryCode=US&language=en
https://www.fishersci.it/store/msds?partNumber=10647371&productDescription=Glass%20bottle;%20100g&countryCode=IT&language=en
https://www.benchchem.com/product/b1360065?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Waste Type

Disposal Procedure

Unused Diethyl iminodiacetate

Dispose of as hazardous waste. Do not empty
into drains.[1] Consult with your institution's
environmental health and safety (EHS)
department for specific guidelines. Waste must
be disposed of in accordance with local,

regional, and national regulations.[9]

Contaminated Materials (e.g., PPE, absorbent

Collect in a suitable, closed, and properly

labeled container for hazardous waste disposal.

pads) [1] Handle uncleaned containers as you would
the product itself.[9]
For small spills, absorb with an inert material
(e.g., sand, silica gel, acid binder, universal
Spil binder, sawdust).[1][2] Collect the absorbed
pills

material into a suitable container for disposal as
hazardous waste. Ensure adequate ventilation

during cleanup.[4]

Safe Handling Workflow

The following diagram illustrates the key steps and decision points for the safe handling of

Diethyl iminodiacetate from receipt to disposal.
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Caption: Workflow for Safe Handling of Diethyl Iminodiacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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